Cas no 835594-14-4 (Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-)

• Product Name: Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-
• CAS No: 835594-14-4
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 669720
• PubChem ID: 71415138
• Update Time: 2025-04-19

Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-
• 4-[5-(2-hydroxyethyl)-1,2-oxazol-3-yl]benzoic acid
• DTXSID50834559
• 835594-14-4

• Inchi： 1S/C12H11NO4/c14-6-5-10-7-11(13-17-10)8-1-3-9(4-2-8)12(15)16/h1-4,7,14H,5-6H2,(H,15,16)
• InChI Key： NIFJWHGHASRPGF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(C(=O)O)=CC=2)=N1)CCO

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.6Ų